Ethyl 3-[(2,4-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate

• IUPAC Name: ethyl 3-[(2,4-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C19H19NO4S2/c1-4-24-19(21)17-18(14-7-5-6-8-16(14)25-17)26(22,23)20-15-10-9-12(2)11-13(15)3/h5-11,20H,4H2,1-3H3
• InChI Key: PUMSLBCFTXKUEU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2S1)S(=O)(=O)NC3=C(C=C(C=C3)C)C
• Molecular Formula: C19H19NO4S2
• Molecular Weight: 389.5 g/mol

Description

Ethyl 3-[(2,4-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate, also known as EDBC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. EDBC belongs to the class of sulfonamide compounds and has shown promising results in various studies for its anti-inflammatory, anti-cancer, and anti-diabetic properties.

Scientific Research Applications

Rearrangement and Synthesis of Tricyclic Compounds

A study demonstrates the rearrangement of 3-Aminobenzo-[b]thiophenes to tricyclic Benzoisothiazoles, highlighting a reaction mechanism where sulfanyl cations act as intermediates. This research opens up possibilities for synthesizing complex molecular structures from simpler benzothiophene derivatives (Klimas et al., 2016).

Antimicrobial Evaluation and Docking Studies

Another research focused on synthesizing a new series of compounds from ethyl 3-((3,4-dimethoxybenzylidene)amino) thiophene-2-carboxylate, evaluating their antimicrobial activity and conducting docking studies. This illustrates the potential for developing new antimicrobial agents using benzothiophene derivatives (Spoorthy et al., 2021).

Antimicrobial Activity of Thiophene Derivatives

Further research into the synthetic utility of bifunctional thiophene derivatives includes the preparation of ethyl 2-amino-5-benzoyl-4-methylthiophene-3-carboxylate, leading to compounds with promising antimicrobial activities. This indicates the role of thiophene derivatives in developing new antimicrobial substances (Abu‐Hashem et al., 2011).

Desulfurization of Fuel

Investigations into the effectiveness of imidazolium-based alkylphosphate ionic liquids for the extractive desulfurization of fuel reveal the potential of these compounds in removing sulfur from fuel oils, showcasing the application of thiophene derivatives in environmental technology (Jiang et al., 2008).

Dyeing Polyester Fibres

Research on novel heterocyclic disperse dyes incorporating thiophene moiety for polyester fibers indicates the utility of benzothiophene derivatives in the textile industry, offering new colorants with excellent fastness properties (Iyun et al., 2015).

Synthesis and Biological Activity

A study synthesizes a series of new Thieno[2,3-d]Pyrimidines from ethyl 2-amino-5-ethylthiophene-3-carboxylate, indicating significant inhibitory activities against various plants and demonstrating the potential for agricultural applications (Wang et al., 2010).